Lanostan-11-one, 3beta-hydroxy-, acetate
Lanostan-11-one, 3beta-hydroxy-, acetate
Brand Name:
Vulcanchem
CAS No.:
10049-93-1
VCID:
VC21255123
InChI:
InChI=1S/C32H54O3/c1-20(2)11-10-12-21(3)23-15-18-31(8)24-13-14-26-29(5,6)27(35-22(4)33)16-17-30(26,7)28(24)25(34)19-32(23,31)9/h20-21,23-24,26-28H,10-19H2,1-9H3/t21-,23-,24-,26+,27+,28-,30+,31+,32-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2(C1(CC(=O)C3C2CCC4C3(CCC(C4(C)C)OC(=O)C)C)C)C
Molecular Formula:
C32H54O3
Molecular Weight:
486.8 g/mol
Lanostan-11-one, 3beta-hydroxy-, acetate
CAS No.: 10049-93-1
Cat. No.: VC21255123
Molecular Formula: C32H54O3
Molecular Weight: 486.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 10049-93-1 |
|---|---|
| Molecular Formula | C32H54O3 |
| Molecular Weight | 486.8 g/mol |
| IUPAC Name | [(3S,5R,8R,9S,10S,13R,14S,17R)-4,4,10,13,14-pentamethyl-17-[(2R)-6-methylheptan-2-yl]-11-oxo-1,2,3,5,6,7,8,9,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C32H54O3/c1-20(2)11-10-12-21(3)23-15-18-31(8)24-13-14-26-29(5,6)27(35-22(4)33)16-17-30(26,7)28(24)25(34)19-32(23,31)9/h20-21,23-24,26-28H,10-19H2,1-9H3/t21-,23-,24-,26+,27+,28-,30+,31+,32-/m1/s1 |
| Standard InChI Key | GPHSFRFRMHROKY-KQJNSAGQSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@]2([C@@]1(CC(=O)[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@@H](C4(C)C)OC(=O)C)C)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2(C1(CC(=O)C3C2CCC4C3(CCC(C4(C)C)OC(=O)C)C)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2(C1(CC(=O)C3C2CCC4C3(CCC(C4(C)C)OC(=O)C)C)C)C |
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